Cas no 1227591-35-6 ((2-Chloro-5-pyridin-3-ylpyridin-3-yl)methanol)

• Product Name: (2-Chloro-5-pyridin-3-ylpyridin-3-yl)methanol
• CAS No: 1227591-35-6
• MF: C₁₁H₉ClN₂O
• MW: 220.65496134758
• CID: 4800990
• Update Time: 2025-05-22

(2-Chloro-5-pyridin-3-ylpyridin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (6-Chloro-[3,3'-bipyridin]-5-yl)methanol
• 2-Chloro-5-(pyridin-3-yl)pyridine-3-methanol
• (2-Chloro-5-pyridin-3-ylpyridin-3-yl)methanol

• Inchi： 1S/C11H9ClN2O/c12-11-10(7-15)4-9(6-14-11)8-2-1-3-13-5-8/h1-6,15H,7H2
• InChI Key： UHCRGLUKMSKAIE-UHFFFAOYSA-N
• SMILES： ClC1=C(CO)C=C(C=N1)C1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• XLogP3: 1.5
• Topological Polar Surface Area: 46

Additional information on (2-Chloro-5-pyridin-3-ylpyridin-3-yl)methanol

Comprehensive Overview of (2-Chloro-5-pyridin-3-ylpyridin-3-yl)methanol (CAS No. 1227591-35-6)

(2-Chloro-5-pyridin-3-ylpyridin-3-yl)methanol is a specialized organic compound with the CAS registry number 1227591-35-6. This compound belongs to the pyridine derivative family, characterized by its unique structural features, including a chloro-substituted pyridine ring and a hydroxymethyl functional group. Its molecular formula and weight make it a subject of interest in pharmaceutical and agrochemical research, particularly in the development of novel bioactive molecules.

The compound’s pyridine-based scaffold is widely recognized for its role in drug discovery, owing to its ability to interact with biological targets. Researchers are increasingly exploring (2-Chloro-5-pyridin-3-ylpyridin-3-yl)methanol for its potential applications in small-molecule inhibitors and catalytic intermediates. Recent studies highlight its relevance in kinase inhibition, a hot topic in oncology and inflammation research, aligning with the growing demand for targeted therapies.

In the context of green chemistry and sustainable synthesis, 1227591-35-6 has garnered attention for its potential as a building block in eco-friendly reactions. The compound’s chloro and hydroxymethyl groups offer versatile reactivity, enabling modifications under mild conditions. This aligns with the industry’s shift toward atom-efficient methodologies, a trend frequently searched by chemists and environmental scientists.

From a commercial perspective, (2-Chloro-5-pyridin-3-ylpyridin-3-yl)methanol is often sought after by suppliers specializing in high-purity intermediates. Its applications extend to material science, where it serves as a precursor for functionalized polymers and ligand design. The compound’s stability under ambient conditions makes it a practical choice for industrial-scale synthesis, addressing queries about scalability and process optimization.

Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify the purity and structure of CAS No. 1227591-35-6. These methods are critical for ensuring compliance with Good Manufacturing Practices (GMP), a recurring concern among quality control professionals. Additionally, the compound’s spectral data is frequently referenced in patent literature, underscoring its IP relevance.

As the scientific community explores AI-driven drug discovery, compounds like (2-Chloro-5-pyridin-3-ylpyridin-3-yl)methanol are increasingly studied via in silico modeling. This aligns with searches for computational chemistry tools and virtual screening platforms. The compound’s molecular descriptors are valuable for training predictive algorithms, a niche yet rapidly growing area of interest.

In summary, 1227591-35-6 represents a versatile and scientifically significant compound with broad applicability. Its relevance to drug development, sustainable chemistry, and advanced materials ensures continued demand. For researchers and suppliers alike, understanding its properties and potential is key to leveraging its full value in innovative applications.